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Compound of Interest

Compound Name: Valone

Cat. No.: B7761533

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of Valone, a compound that requires careful management due to its potential hazards.
Adherence to these procedures will help your institution remain a preferred source for
laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Valone with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant
gloves, safety goggles, and a lab coat.[1] All handling of Valone waste should occur in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.[1]

In the event of accidental exposure, follow these first-aid measures:
» Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a physician.

Valone Disposal Protocol: A Step-by-Step Guide

The following protocol is based on best practices for the disposal of hazardous chemical waste.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific guidelines and regulatory requirements in your area.[2]

» Segregation: Do not mix Valone waste with other chemical waste streams.[2] It must be
collected in a designated, clearly labeled, and chemically compatible waste container.[2]

o Container Labeling: The waste container must be clearly marked as "Hazardous Waste" and
include the chemical name "Valone," its CAS number (83-28-3), and appropriate hazard
pictograms.

e Waste Accumulation: Store the sealed hazardous waste container in a designated and
secure satellite accumulation area within the laboratory, away from general traffic.

» Disposal Request: Once the waste container is full or no longer in use, submit a chemical
waste pickup request to your institution's EHS department. Do not attempt to dispose of
Valone down the drain or in regular trash.

o Transportation and Final Disposal: The EHS department will coordinate with a licensed
hazardous waste disposal company for the collection, transportation, and final disposal of
the Valone waste in accordance with all federal, state, and local regulations.

Quantitative Data Summary

While specific quantitative disposal limits for Valone are not readily available in the provided
search results, the following table summarizes key safety and hazard information derived from
its Safety Data Sheet (SDS). This information is critical for risk assessment and safe handling
during the disposal process.
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Parameter Valuel/Information Source

CAS Number 83-28-3

Personal Protective Equipment  Safety goggles, chemical-
(PPE) resistant gloves, lab coat.

Use in a well-ventilated area or
Handling chemical fume hood. Avoid

dust formation.

Store in a tightly closed
Storage container in a dry, cool, and

well-ventilated place.

Collect and arrange for
. disposal in suitable, closed
Accidental Release Measures ) )
containers. Prevent entry into

drains.

S ) Dry chemical, carbon dioxide,
Extinguishing Media .
or alcohol-resistant foam.

Experimental Protocols

Specific experimental protocols for the neutralization or chemical degradation of Valone for
disposal purposes are not available in the public domain. The recommended and safest
procedure is to collect the waste as described above and have it managed by a professional
hazardous waste disposal service. Attempting to neutralize the compound without a validated
protocol can be dangerous and may produce unknown hazardous byproducts.

Visualizing the Disposal Workflow

To ensure clarity and adherence to the disposal process, the following workflow diagram
illustrates the key steps for the proper disposal of Valone.
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Caption: Logical workflow for the proper disposal of Valone waste.

This comprehensive approach to the disposal of Valone will not only ensure the safety of
laboratory personnel but also maintain regulatory compliance and build a strong foundation of
trust in your institution's commitment to safety and responsible chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7761533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

